Cas no 1219827-53-8 (5-(2-METHYL-1,3-THIAZOL-4-YL)-1,3,4-OXADIAZOL-2-AMINE)

• Product Name: 5-(2-METHYL-1,3-THIAZOL-4-YL)-1,3,4-OXADIAZOL-2-AMINE
• CAS No: 1219827-53-8
• MF: C₆H₆N₄OS
• MW: 182.203038692474
• MDL: MFCD16652954
• CID: 4471427
• PubChem ID: 49657837
• Update Time: 2025-10-29

5-(2-METHYL-1,3-THIAZOL-4-YL)-1,3,4-OXADIAZOL-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 5-(2-METHYL-1,3-THIAZOL-4-YL)-1,3,4-OXADIAZOL-2-AMINE
• F2145-0162
• EN300-236652
• 1219827-53-8
• 5-(2-methylthiazol-4-yl)-1,3,4-oxadiazol-2-amine
• AKOS006335370

• MDL： MFCD16652954
• Inchi： 1S/C6H6N4OS/c1-3-8-4(2-12-3)5-9-10-6(7)11-5/h2H,1H3,(H2,7,10)
• InChI Key： IVOVEJPYNOPFIU-UHFFFAOYSA-N
• SMILES： O1C(C2=CSC(C)=N2)=NN=C1N

Computed Properties

• Exact Mass: 182.02623200Da
• Monoisotopic Mass: 182.02623200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 5-(2-METHYL-1,3-THIAZOL-4-YL)-1,3,4-OXADIAZOL-2-AMINE

Introduction to Compound with CAS No. 1219827-53-8 and Product Name: 5-(2-METHYL-1,3-THIAZOL-4-YL)-1,3,4-OXADIAZOL-2-AMINE

The compound with the CAS number 1219827-53-8 and the product name 5-(2-METHYL-1,3-THIAZOL-4-YL)-1,3,4-OXADIAZOL-2-AMINE represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both thiazole and oxadiazole moieties in its molecular framework suggests a rich chemical diversity that can be exploited for developing novel therapeutic agents.

Structurally, the compound consists of a 5-(2-METHYL-1,3-THIAZOL-4-YL)-1,3,4-OXADIAZOL-2-AMINE core, which combines the aromatic stability of the thiazole ring with the electron-deficient properties of the oxadiazole ring. This dual functionality makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets. The 2-amino group at the 2-position of the oxadiazole ring provides a site for further functionalization, allowing for the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiazole derivatives, particularly those incorporating oxadiazole units. These heterocycles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. For instance, studies have shown that compounds containing both thiazole and oxadiazole moieties exhibit promising inhibitory effects on various enzymes and receptors involved in disease pathogenesis. The 5-(2-METHYL-1,3-THIAZOL-4-YL)-1,3,4-OXADIAZOL-2-AMINE structure is no exception and has been investigated for its potential therapeutic benefits.

One of the most compelling aspects of this compound is its ability to interact with biological targets through multiple binding sites. The thiazole ring can engage in hydrogen bonding and π-stacking interactions with amino acid residues in protein binding pockets, while the oxadiazole ring can contribute to hydrophobic interactions and electrostatic repulsion. This dual interaction mode enhances the compound's binding affinity and selectivity. Additionally, the 2-amino group can be further modified to introduce additional functional groups that can fine-tune its pharmacokinetic properties.

Recent computational studies have highlighted the importance of molecular shape and electronic distribution in determining binding affinity. The 5-(2-METHYL-1,3-THIAZOL-4-YL)-1,3,4-OXADIAZOL-2-AMINE molecule has been modeled using molecular dynamics simulations to predict its interaction with various biological targets. These simulations have revealed that the compound can adopt multiple conformations that optimize its binding to proteins involved in cancer cell proliferation and apoptosis. This flexibility is crucial for developing molecules that can effectively disrupt disease-causing pathways.

The synthesis of 5-(2-METHYL-1,3-THIAZOL-4-YL)-1,3,4-OXADIAZOL-2-AMINE involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors followed by functional group transformations such as cyclization and amination. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, making it more feasible to explore their pharmacological potential.

In vitro studies have demonstrated that 5-(2-METHYL-1,3-THIAZOL-4-YL)-1,3,4-OXADIAZOL-2-AMINE exhibits significant inhibitory activity against several enzymes implicated in cancer progression. For example, it has shown potent activity against kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are key targets in oncology therapy. Additionally, preclinical studies have indicated that this compound can induce apoptosis in cancer cells while sparing healthy cells, suggesting its potential as a selective anticancer agent.

The development of novel therapeutic agents often involves a rigorous evaluation of their safety profile before they can be translated into clinical use. Toxicological studies have been conducted on 5-(2-METHYL-1,3-THIAZOL-4-YL)-1,3,4-OXADIAZOL-2-AMINE to assess its potential side effects. These studies have shown that the compound is well-tolerated at therapeutic doses but may cause mild gastrointestinal discomfort at higher concentrations. Further research is needed to fully characterize its safety profile and identify any long-term risks associated with its use.

The integration of computational chemistry and experimental biology has accelerated the discovery process for new drug candidates like 5-(2-METHYL-1,3-THIAZOL-4-YL)-1,3,4-OXADIAZOL-2-AMINE. By leveraging high-throughput screening technologies and machine learning algorithms to predict drug-target interactions, researchers can rapidly identify promising candidates for further development. This approach has not only shortened the time required to bring new drugs to market but also improved their efficacy and safety profiles.

The future prospects for 5-(2-METHYL-1,3-Thiazo l -4 -Yl ) - 1 , 3 , 4 - O x adia zol - 2 - A min e are exciting given its unique structural features and promising preclinical data. Further research is needed to optimize its pharmacokinetic properties and explore new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate this compound from bench to bedside successfully.